Cas no 946265-31-2 (6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 946265-31-2
• MF: C₃₀H₃₀N₆
• MW: 474.599405765533
• CID: 6635992
• PubChem ID: 17016840
• Update Time: 2025-07-18

6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 946265-31-2
• 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• AKOS002332242
• 6-(4-benzylpiperidin-1-yl)-1-phenyl-N-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• F2090-0042

• Inchi： 1S/C30H30N6/c1-22-12-14-25(15-13-22)32-28-27-21-31-36(26-10-6-3-7-11-26)29(27)34-30(33-28)35-18-16-24(17-19-35)20-23-8-4-2-5-9-23/h2-15,21,24H,16-20H2,1H3,(H,32,33,34)
• InChI Key： PSBXAKPRNYVOJG-UHFFFAOYSA-N
• SMILES： N1(C2N=C(C3C=NN(C4C=CC=CC=4)C=3N=2)NC2C=CC(C)=CC=2)CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 474.25319498g/mol
• Monoisotopic Mass: 474.25319498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 58.9Ų

Additional information on 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Introduction to 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946265-31-2)

6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946265-31-2, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a pyrazolo[3,4-d]pyrimidine core adorned with functional groups such as benzylpiperidine and methylphenylamino moieties, positions it as a candidate for further exploration in drug discovery.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This particular derivative, 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, incorporates additional substituents that enhance its potential therapeutic utility. The presence of the 4-benzylpiperidin-1-yl group suggests possible interactions with receptors or enzymes involved in neurological and cardiovascular pathways, while the 4-methylphenylamino moiety may contribute to its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate central nervous system (CNS) functions. The benzylpiperidine moiety is particularly interesting in this context, as it is commonly found in drugs that target neurotransmitter systems. For instance, derivatives of piperidine have been explored for their potential in treating conditions such as depression and anxiety by influencing serotonin and dopamine levels. The incorporation of this group into the pyrazolo[3,4-d]pyrimidine framework of 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine may thus open up avenues for developing new therapeutic agents with improved efficacy and reduced side effects.

The compound's structural complexity also makes it a valuable tool for studying drug-receptor interactions at a molecular level. Computational modeling and experimental techniques such as X-ray crystallography can be employed to elucidate how this molecule binds to its target proteins. Understanding these interactions is crucial for optimizing drug design and predicting pharmacokinetic properties. Preliminary studies have suggested that the phenyl group in the N-(4-methylphenyl) part of the molecule may play a critical role in stabilizing the binding conformation within the active site of the target enzyme or receptor.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Modern synthetic routes often leverage transition metal catalysis and palladium-mediated cross-coupling reactions to construct the desired heterocyclic core with high precision. These methods not only improve yield but also allow for the introduction of diverse functional groups without compromising structural integrity. Such advancements are essential for enabling rapid screening of large libraries of compounds for biological activity.

The potential applications of this compound extend beyond CNS disorders. The pyrazolo[3,4-d]pyrimidine scaffold has shown promise in other therapeutic areas as well, including oncology and anti-inflammatory treatments. For example, certain derivatives have been found to inhibit kinases involved in cancer cell proliferation. The unique combination of substituents in 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine may confer similar properties, making it a versatile candidate for further investigation.

In vitro and in vivo studies are crucial for evaluating the biological activity and safety profile of new compounds. Initial assays may focus on measuring interactions with specific enzymes or receptors using biochemical assays. If promising results are obtained, further studies can be conducted using cell-based models to assess downstream effects on signaling pathways. Ultimately, animal models provide valuable insights into how the compound behaves within an intact organism before human trials can be considered.

The regulatory landscape for pharmaceutical development continues to evolve, emphasizing rigorous testing and comprehensive characterization of new compounds. Companies and research institutions must navigate these requirements carefully to bring safe and effective drugs to market. The detailed understanding gained from studying molecules like 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine will contribute significantly to this process by providing critical data on its pharmacological properties.

Collaboration between academia and industry is essential for advancing drug discovery efforts. Academic researchers bring innovative ideas and experimental expertise to the table, while industry partners offer resources for large-scale synthesis and preclinical testing. Such partnerships accelerate the translation of laboratory findings into tangible therapeutic solutions that can benefit patients worldwide.

The future direction of research on 6-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-am ine will likely involve exploring its potential in treating multiple diseases or optimizing its properties through structure-based drug design. As our understanding of biological systems grows more sophisticated, so too will our ability to design molecules that interact with them in precise ways.